Cas no 1315503-47-9 (2-(Anthracen-9-yl)-2H-pyran-4(3H)-one)

2-(Anthracen-9-yl)-2H-pyran-4(3H)-one is a specialized organic compound featuring an anthracene moiety fused with a pyranone ring. This structure imparts unique photophysical and electronic properties, making it valuable in materials science and optoelectronic applications. Its extended π-conjugation system enhances light absorption and emission characteristics, suitable for use in organic semiconductors, fluorescent probes, or photochromic materials. The compound’s rigid anthracene core contributes to thermal stability, while the pyranone group offers potential reactivity for further functionalization. Its well-defined molecular architecture allows for precise tuning of optical and electronic behaviors, supporting advanced research in organic electronics and photonic devices.

2-(Anthracen-9-yl)-2H-pyran-4(3H)-one structure

1315503-47-9 structure

Product Name:2-(Anthracen-9-yl)-2H-pyran-4(3H)-one

CAS No:1315503-47-9

MF:C₁₉H₁₄O₂

MW:274.313265323639

CID:1093129

PubChem ID:72942614

Update Time:2025-06-30

2-(Anthracen-9-yl)-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 2-(Anthracen-9-yl)-2H-pyran-4(3H)-one
- 2-anthracen-9-yl-2,3-dihydropyran-4-one
- 1315503-47-9
- A906207
- 2-(anthracen-9-yl)-2,3-dihydro-4H-pyran-4-one
- Inchi： 1S/C19H14O2/c20-15-9-10-21-18(12-15)19-16-7-3-1-5-13(16)11-14-6-2-4-8-17(14)19/h1-11,18H,12H2
- InChI Key： LXTOILQJXKQGSL-UHFFFAOYSA-N
- SMILES： O1C=CC(CC1C1C2C=CC=CC=2C=C2C=CC=CC=12)=O

Computed Properties

Exact Mass: 274.099379685g/mol
Monoisotopic Mass: 274.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 26.3Å²

2-(Anthracen-9-yl)-2H-pyran-4(3H)-one Security Information

Storage Condition：Sealed in dry,2-8°C

2-(Anthracen-9-yl)-2H-pyran-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A119002022-1g	2-(Anthracen-9-yl)-2H-pyran-4(3H)-one	1315503-47-9	95%	1g	602.08 USD	2021-06-11
Ambeed	A730042-1g	2-(Anthracen-9-yl)-2H-pyran-4(3H)-one	1315503-47-9	95+%	1g	$574.0	2024-04-24